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Compound of Interest

Compound Name: Bromochlorofluoroiodomethane

Cat. No.: B14750348

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling
Bromochlorofluoroiodomethane. It is critical to note that Bromochlorofluoroiodomethane
is considered a hypothetical or theoretical chiral compound for which no synthetic route has
been established.[1][2] Consequently, no experimental data on its specific toxicity, reactivity, or

environmental hazards exists.

The following procedures are therefore based on a conservative, risk-based approach, drawing
parallels from the known properties of structurally similar halogenated methanes. All handling
of this substance should be conducted under the assumption that it is highly toxic, volatile, and
environmentally harmful.

Chemical and Physical Properties

The data available for Bromochlorofluoroiodomethane is based on computational models

rather than experimental measurements.[3]
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Property Value Source
Molecular Formula CBrCIFI PubChem|[3]
Molecular Weight 273.27 g/mol PubChem][3]
Exact Mass 271.79007 Da PubChem|[3]
Physical State Unknown (likely a volatile liquid W
at STP)

Boiling Point No data available

Melting Point No data available

Density No data available

Occupational Exposure Limits Not established

Operational Plan: Handling with Precaution

Given the absence of toxicological data, all operations must be conducted within a certified

chemical fume hood to minimize inhalation exposure. A risk assessment should be performed

before any new procedure is initiated.

Required Personal Protective Equipment (PPE)

Due to the unknown nature of the substance, a high level of personal protection is mandatory.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber or Viton). A
double-gloving technique (e.qg.,
nitrile inner, butyl outer) is

recommended.[4]

To prevent skin contact with a
potentially corrosive and toxic

substance.[4]

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.[5] A full-face
shield should be worn over
goggles when handling larger

quantities (>10 mL).

To protect eyes from splashes

of a potentially corrosive liquid.

Respiratory Protection

Work must be performed in a
fume hood. For emergency
situations (e.qg., large spills), a
full-face respirator with
appropriate cartridges for
organic vapors and halogens
should be used.[5]

To prevent inhalation of

potentially toxic vapors.[5]

Skin and Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and
long pants.[5] An impervious
chemical-resistant apron is

also recommended.

To protect skin from accidental

contact and splashes.

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area within a chemical fume hood for the handling of

Bromochlorofluoroiodomethane.

o Ensure an emergency eyewash station and safety shower are immediately accessible.
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o Prepare all necessary equipment (glassware, spatulas, syringes) and place them inside
the fume hood.

o Have a chemical spill kit rated for halogenated solvents readily available.

 Aliquotting and Transfer:

[e]

Before opening, allow the container to reach ambient temperature inside the fume hood to
prevent pressure changes.

[e]

Slowly open the container, pointing the cap away from you.

o

Use a calibrated syringe or pipette for liquid transfers to minimize the risk of spills.

[¢]

All transfers should be conducted over a secondary containment tray within the fume
hood.

e Post-Handling:
o Tightly seal the primary container immediately after use.

o Wipe the exterior of the container with a suitable solvent (e.g., isopropanol) to
decontaminate the surface. Dispose of the wipe as hazardous waste.

o Decontaminate all glassware and equipment that came into contact with the chemical. The
rinsate must be collected as hazardous waste.[6]

Emergency Procedures

¢ Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[5]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[5] Seek immediate medical attention.
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o Spill: Evacuate the area.[5] For small spills within a fume hood, use an absorbent material
suitable for halogenated compounds. For larger spills or any spill outside of a fume hood,
evacuate the laboratory and contact your institution's Environmental Health and Safety
(EHS) department immediately.

Disposal Plan
All waste containing Bromochlorofluoroiodomethane must be treated as hazardous waste.
» Waste Segregation:

o Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a
dedicated, properly sealed, and labeled hazardous waste container. The container should
be marked "Halogenated Organic Waste" and list "Bromochlorofluoroiodomethane” as
a component.[6]

o Solid Waste: All contaminated solid waste (e.g., gloves, pipette tips, absorbent pads) must
be collected in a separate, sealed, and labeled container for hazardous solid waste.

o Container Management:
o Keep waste containers tightly closed except when adding waste.[6]

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

o Final Disposal:

o Arrange for pickup and disposal through your institution's licensed hazardous waste
management vendor.[6] Do not discharge any amount of this chemical into the sewer
system.[5]

o Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous liquid waste. After rinsing, the container can be punctured to
prevent reuse and disposed of according to institutional guidelines.[6]

Workflow for Safe Handling
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Caption: Logical workflow for handling and disposal of Bromochlorofluoroiodomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromochlorofluoroiodomethane - Wikipedia [en.wikipedia.org]

2. Buy Bromochlorofluoroiodomethane | 753-65-1 [smolecule.com]

3. Methane, bromochlorofluoroiodo- | CBrCIFI | CID 57424940 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. lookchem.com [lookchem.com]

5. echemi.com [echemi.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Navigating the Uncharted: A Safety and Handling Guide
for Bromochlorofluoroiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14750348#personal-protective-equipment-for-
handling-bromochlorofluoroiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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